4-(4-Fluorophenoxy)-3-nitrobenzaldehyde oxime
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Overview
Description
4-(4-fluorophenoxy)-3-nitrobenzaldehyde oxime is an aromatic ether, an aldoxime, a member of monofluorobenzenes and a C-nitro compound.
Scientific Research Applications
Synthesis and Conversion
- The oxime of 3-amino-5-nitrobenzaldehyde has been synthesized and used as a starting compound for the synthesis of novel diaryl- and arylnitrofuroxans (Epishina, Ovchinnikov, & Makhova, 1997).
Detection of Aldehydes
- Oximes, including those derived from aldehydes like 4-(4-Fluorophenoxy)-3-nitrobenzaldehyde, can react with certain aldehydes and ketones to form new oximes. These can undergo fragmentation in specific conditions, useful in spectrophotometric assays for aldehydes (Salahuddin, Renaudet, & Reymond, 2004).
Synthesis of Fluorinated Phenols
- 4-(4-Fluorophenoxy)-3-nitrobenzaldehyde can be used in the synthesis of fluorinated phenols, a process that includes nucleophilic aromatic substitution by fluoride followed by oxidation (Chakraborty & Kilbourn, 1991).
Atmospheric Pollution Studies
- The reaction of similar compounds adsorbed on silica particles with NO3 radicals has been investigated, leading to insights into the chemical behaviors of these compounds in atmospheric pollution (Liu, Wen, & Wu, 2017).
Quantum Chemical Calculations
- Molecular geometry, vibrational frequencies, NMR chemical shifts, UV-vis spectra, and other properties of nitrobenzaldehyde oximes have been studied, offering insights into their chemical behavior and potential applications (Gökce & Bahçelī, 2011).
Synthesis of Metal Chelates
- Azo-oxime metal chelates, involving similar structures, have been synthesized and characterized, with potential applications in genotoxicity studies (Cabir, Avar, Gülcan, & Kayraldız, 2013).
properties
Molecular Formula |
C13H9FN2O4 |
---|---|
Molecular Weight |
276.22 g/mol |
IUPAC Name |
N-[[4-(4-fluorophenoxy)-3-nitrophenyl]methylidene]hydroxylamine |
InChI |
InChI=1S/C13H9FN2O4/c14-10-2-4-11(5-3-10)20-13-6-1-9(8-15-17)7-12(13)16(18)19/h1-8,17H |
InChI Key |
XNWKLFLYESWZIP-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=C2)C=NO)[N+](=O)[O-])F |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=C2)C=NO)[N+](=O)[O-])F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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